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Tert-Butyldiethanolamine (t-BDEA), identified by its CAS number 2160-93-2, is a bifunctional
organic compound featuring a tertiary amine and two primary hydroxyl groups.[1] Its unique
structure, which combines a sterically hindered tert-butyl group with the hydrophilicity of two
ethanol arms, imparts a versatile set of physical and chemical properties.[1] These
characteristics make it a valuable molecule in diverse fields, including pharmaceuticals,
coatings, metalworking, and electronics.[2] In the context of drug development and research, t-
BDEA serves as a critical intermediate for synthesis, a pH buffering agent, and a complexing
agent.[3][4]

This guide provides an in-depth exploration of the core physical properties of t-BDEA. As
Senior Application Scientists, we recognize that a thorough understanding of these properties
Is not merely academic; it is fundamental to designing robust experimental protocols, ensuring
batch-to-batch consistency, and developing safe handling procedures. We will delve into the
causality behind experimental choices for characterizing this compound, grounding our
discussion in established analytical techniques.

Chapter 1: Core Physicochemical Properties
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The utility of t-BDEA in any application is dictated by its fundamental physical characteristics.
These properties influence its behavior in solution, its reactivity, and its requirements for
storage and handling.

Summary of Physical Data

The following table summarizes the key physical properties of tert-Butyldiethanolamine,
compiled from various authoritative sources. Discrepancies in reported values, particularly for
melting and boiling points, are common and often attributable to variations in analytical
methodology or sample purity.

Property Value Source(s)
CAS Number 2160-93-2 [2][5][6]
Molecular Formula CsH19NO:2 [5]1[6]
Molecular Weight 161.24 g/mol [5][6]

White to yellow/orange solid or
Appearance powder; can be a clear liquid [L11051[7]

above its melting point.

Melting Point 38.5°C to 49°C [2115][71[8]

N ) 136-139°C at 12 mmHg;
Boiling Point [51[7][8]
161°C at 22 mmHg

Density 0.983 g/mL at 25°C [51I8119][10]
Refractive Index (n2°/D) 1.4666 [2][5][8]
Water Solubility Completely soluble [11[5]
Vapor Pressure 0.2 - 0.36 Pa at 20-25°C [5]

Flash Point >230°F (>110°C) [5]

pKa (Predicted) 14.42 +0.10 [5]

LogP -1.6t0-0.1 (at 20°C, pH 7-11)  [5]
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Structural and Stereochemical Considerations

The molecular structure of t-BDEA is central to its properties. The bulky tert-butyl group
provides steric hindrance around the nitrogen atom, which modulates its basicity and
nucleophilicity compared to less hindered amines. The two hydroxyl groups are available for
reactions such as esterification and can form hydrogen bonds, which explains its complete
solubility in water.[1][5]

Caption: Molecular structure of tert-Butyldiethanolamine.

Chapter 2: Experimental Determination of Key
Properties

Scientific integrity demands that physical properties are confirmed with reliable and
reproducible methods. In our laboratories, we prioritize techniques that provide not only a value
but also an indication of purity and stability.

Melting Point Analysis via Differential Scanning
Calorimetry (DSC)

While supplier data sheets often list a melting point range (e.g., 40-45°C), this can be
imprecise.[5][8] We employ DSC for a more definitive analysis.

Causality: DSC is preferred over traditional capillary methods because it measures the heat
flow required to raise a sample's temperature. For a pure, crystalline substance, this results in
a sharp, well-defined endotherm (melting peak). Impurities will typically broaden this peak and
depress the melting point, making DSC an excellent tool for purity assessment.

Protocol for DSC Analysis:

o Sample Preparation: Accurately weigh 2-5 mg of t-BDEA into a standard aluminum DSC pan.
Crimp the pan with a lid to encapsulate the sample.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

e Thermal Program:
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[e]

Equilibrate the cell at 25°C.

o

Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature well above
the expected melting point (e.g., 70°C).

Hold for 1 minute.

o

[¢]

Cool the sample back to 25°C at 10°C/min.

o Data Analysis: The melting point is determined as the onset temperature of the melting
endotherm on the initial heating scan. The peak area can be integrated to determine the heat
of fusion.

Boiling Point Determination under Reduced Pressure

The reported boiling point of t-BDEA is typically given at reduced pressure (e.g., 136-139°C at
12 mmHQg).[5][8]

Causality: High-boiling amines and alcohols can be susceptible to thermal degradation or
oxidation at atmospheric pressure. Performing the distillation under vacuum lowers the required
temperature, preserving the integrity of the compound. This is a critical consideration for
purification and for applications where thermal stability is paramount.

Purity Assessment by Gas Chromatography (GC)

Many suppliers specify a minimum purity of 97% or 98.5% by GC.[2][7][8] This is the industry-
standard method for analyzing volatile and semi-volatile compounds.

Causality: GC separates components of a mixture based on their differential partitioning
between a stationary phase (in the column) and a mobile phase (an inert gas). A Flame
lonization Detector (FID) is typically used for organic molecules, providing high sensitivity. The
resulting chromatogram shows peaks corresponding to each compound, with the area of the
peak being proportional to its concentration.

Protocol for GC Purity Assay:

o Sample Preparation: Prepare a dilute solution of t-BDEA (e.g., 1 mg/mL) in a suitable solvent
like isopropanol or methanol.
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 Instrument Conditions (Typical):

o

Column: A non-polar or mid-polar capillary column (e.g., DB-5 or DB-WAX).

[¢]

Inlet Temperature: 250°C.

[¢]

Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and
hold for 5 minutes.

Detector: FID at 300°C.

[¢]

[e]

Carrier Gas: Helium or Hydrogen.
e Injection: Inject 1 pL of the prepared sample.

o Data Analysis: Integrate the peak areas in the resulting chromatogram. Purity is calculated
as the area of the main t-BDEA peak divided by the total area of all peaks, expressed as a
percentage.

Sample Preparation GC System Data Analysis

Dissolve t-BDEA Transfer to Heated Injector Capillary Column FID Detector Generat ite Integrate Calculate Area % Purity Report
in Methanol Autosampler Vial (Vaporizat tion) (Separation) (Detection) Chromatogram Peak Areas Y Rep

Click to download full resolution via product page

Caption: Experimental workflow for GC purity analysis of t-BDEA.

Chapter 3: Spectroscopic Profile

For unequivocal identification, physical constants must be complemented by spectroscopic
data.

e 1H NMR: The proton NMR spectrum will confirm the presence of the tert-butyl group (a
singlet integrating to 9H), and the two equivalent ethyl groups (triplets or multiplets for the -
CHz- groups).
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e 13C NMR: The carbon spectrum will show distinct signals for the quaternary carbon and
methyl carbons of the tert-butyl group, as well as the two carbons of the ethanol arms.

e FTIR: The infrared spectrum is characterized by a broad O-H stretching band (around 3300-
3400 cm~1) and C-N and C-O stretching bands.

e Mass Spectrometry: Provides the molecular weight and fragmentation patterns useful for
structural confirmation.[6]

These spectral fingerprints are essential for quality control in drug synthesis, ensuring the
correct intermediate has been formed before proceeding to the next step.

Chapter 4: Safety, Handling, and Storage

The physical properties of t-BDEA dictate its safety protocols.

o Corrosivity: As an amine, t-BDEA is corrosive and can cause severe skin burns and eye
damage.[5][6] Standard personal protective equipment (gloves, safety glasses, lab coat) is
mandatory.

o Physical State: With a melting point near body temperature, t-BDEA can exist as a solid or a
liquid.[2][7] It is often supplied as a solid that may melt during transport or storage in warm
conditions.[5] For consistent handling, it can be gently warmed to a uniform liquid state
before use.

o Storage: Some suppliers recommend refrigerated storage (0-10°C) to maintain long-term
stability and keep it in a solid state for easier handling.[7] It should be stored in a tightly
sealed container to prevent moisture absorption and oxidation.

Conclusion

Tert-Butyldiethanolamine is a compound whose value is deeply rooted in its physical
properties. Its complete water solubility, defined melting and boiling points, and characteristic
spectral profile make it a reliable and versatile tool for researchers. By employing rigorous
analytical methods like DSC and GC, scientists can ensure the quality and consistency of this
material, which is a prerequisite for reproducible research and the successful development of
new therapeutics. Understanding the "why" behind these characterization techniques
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empowers researchers to troubleshoot issues and confidently integrate t-BDEA into their
workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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